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Compound of Interest

Compound Name: Propargyl-PEG2-OH

Cat. No.: B1679628 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG2-OH is a bifunctional molecule increasingly utilized in bioconjugation, drug

delivery, and the development of Proteolysis Targeting Chimeras (PROTACs). Its utility stems

from the presence of a terminal alkyne group, which can participate in "click chemistry"

reactions, and a hydroxyl group that allows for further derivatization. As with any reactive

chemical, a thorough understanding of its safety profile and proper handling procedures is

paramount to ensure the well-being of laboratory personnel and the integrity of experimental

outcomes. This technical guide provides a comprehensive overview of the safety data, handling

protocols, and emergency procedures for Propargyl-PEG2-OH.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Propargyl-PEG2-OH is the

foundation of its safe handling. These properties influence its behavior under various laboratory

conditions and are critical for risk assessment.
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Property Value Source

CAS Number 7218-43-1 [1]

Molecular Formula C₇H₁₂O₃ [1]

Molecular Weight 144.17 g/mol [1]

Appearance Liquid [1]

Boiling Point 81 °C at 1 mmHg [1]

Density 1.06 g/cm³ [1]

Flash Point 90.3 ± 21.8 °C [1]

IUPAC Name
2-[2-(2-

propynyloxy)ethoxy]ethanol
[1]

Hazard Identification and GHS Classification
Propargyl-PEG2-OH is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a standardized framework

for communicating these hazards.

GHS Pictogram Signal Word Hazard Statements

Warning

H227: Combustible liquid.

H315: Causes skin irritation.

H319: Causes serious eye

irritation.

Source:[1]

Precautionary Statements: A comprehensive list of precautionary statements provides

guidance on preventing exposure and responding to incidents.
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Code Precautionary Statement

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P362
Take off contaminated clothing and wash it

before reuse.

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.

P501
Dispose of contents/container to an approved

waste disposal plant.

Source:[1]

Toxicological Information
While specific LD50 and LC50 data for Propargyl-PEG2-OH are not readily available in the

searched literature, information on a related compound, propargyl alcohol, provides valuable

insight into the potential toxicity. Propargyl alcohol is considered toxic and can cause irritation

to the skin, eyes, and respiratory tract.[2]

Compound Route Species Value Source

Propargyl

Alcohol
Oral LD50 Male Rat 110 mg/kg [3]

Propargyl

Alcohol
Oral LD50 Female Rat 55 mg/kg [3]

Propargyl

Alcohol
Inhalation LC50 Rat (2-hour) 850 ppm [2][4]

Given the structural similarities, it is prudent to handle Propargyl-PEG2-OH with a high degree

of caution, assuming it may exhibit similar irritant and toxic properties.
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Handling and Storage
Proper handling and storage are critical to minimize the risks associated with Propargyl-PEG2-
OH.

Engineering Controls
Fume Hood: All work with Propargyl-PEG2-OH should be conducted in a well-ventilated

chemical fume hood to minimize inhalation exposure.[5]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect

gloves for any signs of degradation or puncture before use.[5]

Skin and Body Protection: A laboratory coat should be worn. Ensure that skin is not exposed.

[6]

Respiratory Protection: If working outside of a fume hood or in situations where ventilation is

inadequate, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

Do not eat, drink, or smoke in the laboratory.[7]

Remove contaminated clothing and wash it before reuse.[5]

Storage Conditions
Temperature: Store in a cool, dry place. Recommended storage temperatures vary by

supplier, with some suggesting 4°C and others -20°C for long-term storage.[1][8] Always
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refer to the supplier's specific recommendations.

Incompatible Materials: Keep away from oxidizing agents and strong acids to prevent

hazardous reactions.[9]

Container: Store in a tightly sealed, properly labeled container.[9]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[10]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[11][12]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Accidental Release Measures
Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

personal protective equipment (PPE) as described in Section 4.2.
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Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,

or earth. Place the absorbed material into a sealed container for proper disposal.[5] Do not

allow the chemical to enter drains or waterways.

Disposal Considerations
Dispose of Propargyl-PEG2-OH and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.

Experimental Workflow and Logic Diagrams
To visually represent the safe handling procedures, the following diagrams have been created

using the DOT language.
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Prepare Work Area in a Fume Hood
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Proceed to Handling

Perform Experimental Procedures

Handle with Care to Avoid Spills and Aerosol Generation

Decontaminate Glassware and Equipment

Proceed to Cleanup

Dispose of Waste in Designated Hazardous Waste Container

Clean Work Area

Remove PPE and Wash Hands Thoroughly
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Caption: General Laboratory Workflow for Safe Handling of Propargyl-PEG2-OH.
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Immediate Assessment

First Aid Actions

Follow-up
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Inhalation
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Do NOT Induce Vomiting

Ingestion

Seek Immediate Medical Attention
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Click to download full resolution via product page

Caption: Emergency Response Logic for Propargyl-PEG2-OH Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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